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Compound of Interest

Compound Name: MI-1061 Tfa

Cat. No.: B15564172 Get Quote

For researchers, scientists, and drug development professionals, the responsible management

of chemical compounds is paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step protocol for the proper disposal

of MI-1061 Tfa, a potent and selective inhibitor of the MDM2-p53 interaction. The presence of

the trifluoroacetate (Tfa) salt necessitates specific handling and disposal considerations due to

the hazardous nature of trifluoroacetic acid.

Core Safety and Handling Precautions
Before commencing any disposal procedures, it is crucial to handle MI-1061 Tfa with

appropriate personal protective equipment (PPE). This includes, but is not limited to, safety

goggles, chemical-resistant gloves (such as nitrile or neoprene), and a lab coat. All handling

and preparation for disposal should be conducted in a well-ventilated area, preferably within a

certified chemical fume hood, to minimize inhalation exposure.

Quantitative Data for Trifluoroacetic Acid (TFA)
Trifluoroacetic acid (TFA) is a component of MI-1061 Tfa, and its properties are critical for

determining the correct disposal route. The following table summarizes key quantitative and

safety data for TFA.[1][2][3][4]
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Property Value

CAS Number 76-05-1

Molecular Formula C2HF3O2

Molecular Weight 114.02 g/mol

Boiling Point 72 °C (161.6 °F)

Melting Point -15 °C (5 °F)

pH 2 (100 g/L aq. sol.)

Acute Toxicity Harmful if inhaled.[1][5]

Skin Corrosion
Causes severe skin burns and eye damage.[1]

[5]

Environmental Hazard
Harmful to aquatic life with long lasting effects.

[1][5]

Step-by-Step Disposal Protocol for MI-1061 Tfa
The proper disposal of MI-1061 Tfa must be handled as hazardous waste due to the

characteristics of the trifluoroacetic acid component.[1][2] Adherence to local, regional, and

national regulations for hazardous waste disposal is mandatory.[1][2]

Experimental Protocol: Waste Segregation and
Neutralization
Objective: To safely prepare and package MI-1061 Tfa waste for collection by a certified

hazardous waste disposal service.

Materials:

Waste MI-1061 Tfa (solid or in solution)

Appropriate hazardous waste container (clearly labeled)

Personal Protective Equipment (PPE)
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Chemical fume hood

Waste manifest or tracking form (as required by your institution)

Procedure:

Waste Identification and Segregation:

Designate a specific, clearly labeled hazardous waste container for MI-1061 Tfa waste.

Do not mix MI-1061 Tfa waste with other chemical waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Containerization:

For solid MI-1061 Tfa, place it directly into the designated waste container.

For solutions containing MI-1061 Tfa, pour the waste into a compatible, leak-proof liquid

waste container. Ensure the container is made of a material resistant to corrosive acids.

Labeling:

Clearly label the waste container with "Hazardous Waste," the full chemical name "MI-
1061 Tfa," and the associated hazards (e.g., "Corrosive," "Toxic").

Include the date of accumulation and the name of the generating laboratory or researcher.

Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

This area should be well-ventilated and away from incompatible materials.

Disposal:

Arrange for the collection of the hazardous waste container by your institution's EHS

department or a licensed hazardous waste disposal contractor.
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Complete all necessary waste manifest paperwork accurately.

Crucially, do not discharge MI-1061 Tfa waste down the drain or dispose of it in regular

trash.[1] This is to prevent harm to aquatic ecosystems and to comply with environmental

regulations.[1][2]

Visualizing the Disposal Workflow
To further clarify the procedural steps for the safe disposal of MI-1061 Tfa, the following

diagram illustrates the logical workflow from waste generation to final disposal.

Laboratory Operations Disposal Process

Waste Generation
(MI-1061 Tfa)

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Segregate Waste into
Designated Container

Label Container with
Hazard Information

Store in Secure
Accumulation Area

Arrange for Waste
Collection (EHS)

Scheduled Pickup Complete Waste
Manifest

Transfer to Licensed
Hazardous Waste Facility

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of MI-1061 Tfa.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Guide to the Safe Disposal of MI-1061 Tfa].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15564172#mi-1061-tfa-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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